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Compound of Interest

Compound Name: Prionanthoside

Cat. No.: B12306401 Get Quote

Despite its identification as a naturally occurring coumarin, Prionanthoside remains a largely

unexplored compound within the scientific community. Extensive searches of available

scientific literature and databases have revealed a significant lack of specific information

regarding its applications in phytochemistry, biological activities, and mechanisms of action.

Currently, the available information on Prionanthoside is limited to its basic chemical

properties. It is identified by the CAS number 161842-81-5 and has a molecular formula of

C17H18O10. The compound has been reported to be isolated from Viola philippica, a perennial

flowering plant.

While the broader genus Viola is known to be a rich source of various bioactive compounds

with potential antioxidant, anti-inflammatory, and cytotoxic properties, there are no specific

studies that have investigated these, or any other, biological effects for Prionanthoside itself.

The scientific literature that is available focuses on other constituents of Viola philippica and

related species, such as cyclotides, and the general phytochemical profile of the genus.

Consequently, the core requirements of this request—to provide detailed application notes,

experimental protocols, quantitative data, and signaling pathway diagrams for Prionanthoside
—cannot be met at this time due to the absence of foundational research on this particular

compound.

For researchers, scientists, and drug development professionals interested in this molecule,

this knowledge gap represents a clear opportunity for novel research. Future studies would
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need to focus on the following key areas to build a foundational understanding of

Prionanthoside:

Extraction and Isolation: Developing and optimizing protocols for the efficient extraction and

purification of Prionanthoside from Viola philippica.

Structural Elucidation: Comprehensive spectroscopic analysis (NMR, Mass Spectrometry,

etc.) to confirm its structure and stereochemistry.

Biological Screening: In vitro and in vivo studies to investigate its potential pharmacological

activities, including but not limited to antioxidant, anti-inflammatory, antimicrobial, and

cytotoxic effects.

Mechanism of Action: Should any significant biological activity be identified, further research

would be required to elucidate the underlying molecular mechanisms and signaling pathways

involved.

Until such fundamental research is conducted and published in peer-reviewed scientific

journals, detailed application notes and protocols for Prionanthoside cannot be responsibly

generated. The scientific community awaits initial exploratory studies to unlock the potential of

this currently enigmatic phytochemical.

To cite this document: BenchChem. [Prionanthoside: Uncharted Territory in Phytochemistry].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12306401#application-of-prionanthoside-in-
phytochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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